- Design, synthesis and biological evaluation of pyridone-aminal derivatives as MNK1/2 inhibitors, Bioorganic & Medicinal Chemistry, 2019, 27(7), 1211-1225
Cas no 96225-80-8 (6-(morpholin-4-yl)pyrimidin-4-amine)
96225-80-8 structure
Product Name:6-(morpholin-4-yl)pyrimidin-4-amine
CAS No:96225-80-8
MF:C8H12N4O
MW:180.207080841064
MDL:MFCD09999228
CID:796763
PubChem ID:13394190
Update Time:2024-10-25
6-(morpholin-4-yl)pyrimidin-4-amine Chemical and Physical Properties
Names and Identifiers
-
- 4-Amino-6-morpholinopyrimidine
- 6-Morpholinopyrimidin-4-amine
- 4-Pyrimidinamine,6-(4-morpholinyl)-
- 6-(4-morpholinyl)-4-Pyrimidinamine
- 6-morpholin-4-ylpyrimidin-4-amine
- 6-Morpholin-4-yl-pyrimidin-4-ylamine
- 6-morpholino-pyrimidin-4-ylamine
- 6-(morpholin-4-yl)pyrimidin-4-amine
- XQOJWZMBGGYWCA-UHFFFAOYSA-N
- ST2412464
- AB0027902
- W9805
- 6-(4-Morpholinyl)-4-pyrimidinamine (ACI)
- Morpholine, 4-(6-amino-4-pyrimidinyl)- (6CI)
- CS-W022512
- DTXSID80539202
- 96225-80-8
- MFCD09999228
- DB-080416
- AKOS015854816
- EN300-42056
- SCHEMBL807666
- SY107797
- AC-31887
- FS-2794
- F1967-1388
-
- MDL： MFCD09999228
- Inchi： 1S/C8H12N4O/c9-7-5-8(11-6-10-7)12-1-3-13-4-2-12/h5-6H,1-4H2,(H2,9,10,11)
- InChI Key： XQOJWZMBGGYWCA-UHFFFAOYSA-N
- SMILES： N1C(N)=CC(N2CCOCC2)=NC=1
Computed Properties
- Exact Mass: 180.10100
- Monoisotopic Mass: 180.10111102g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 160
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 64.3
- XLogP3: -0.1
Experimental Properties
- Density: 1.274
- Boiling Point: 420.9°C at 760 mmHg
- Flash Point: 208.351°C
- Refractive Index: 1.601
- PSA: 64.27000
- LogP: 0.54160
6-(morpholin-4-yl)pyrimidin-4-amine Security Information
- Signal Word：Warning
- Hazard Statement： H302-H315-H319-H332-H335
- Warning Statement： P261-P280-P305+P351+P338
- Storage Condition：Keep in dark place,Sealed in dry,2-8°C
6-(morpholin-4-yl)pyrimidin-4-amine Customs Data
- HS CODE：2934999090
- Customs Data：
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
6-(morpholin-4-yl)pyrimidin-4-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-JV059-200mg |
6-(morpholin-4-yl)pyrimidin-4-amine |
96225-80-8 | 98% | 200mg |
214.0CNY | 2021-08-04 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-JV059-50mg |
6-(morpholin-4-yl)pyrimidin-4-amine |
96225-80-8 | 98% | 50mg |
112.0CNY | 2021-08-04 | |
| Chemenu | CM163621-5g |
4-Amino-6-morpholinopyrimidine |
96225-80-8 | 95% | 5g |
$272 | 2021-08-05 | |
| Chemenu | CM163621-10g |
4-Amino-6-morpholinopyrimidine |
96225-80-8 | 95% | 10g |
$419 | 2021-08-05 | |
| Chemenu | CM163621-25g |
4-Amino-6-morpholinopyrimidine |
96225-80-8 | 95% | 25g |
$756 | 2021-08-05 | |
| Fluorochem | 076289-250mg |
4-Amino-6-morpholinopyrimidine |
96225-80-8 | 95% | 250mg |
￡31.00 | 2022-03-01 | |
| Fluorochem | 076289-1g |
4-Amino-6-morpholinopyrimidine |
96225-80-8 | 95% | 1g |
￡77.00 | 2022-03-01 | |
| Fluorochem | 076289-5g |
4-Amino-6-morpholinopyrimidine |
96225-80-8 | 95% | 5g |
￡229.00 | 2022-03-01 | |
| Fluorochem | 076289-10g |
4-Amino-6-morpholinopyrimidine |
96225-80-8 | 95% | 10g |
￡362.00 | 2022-03-01 | |
| TRC | B497323-50mg |
6-Morpholinopyrimidin-4-amine |
96225-80-8 | 50mg |
$ 50.00 | 2022-06-07 |
6-(morpholin-4-yl)pyrimidin-4-amine Production Method
Production Method 1
Reaction Conditions
1.1 Solvents: Toluene ; 24 h, 105 °C
Reference
Production Method 2
Reaction Conditions
Reference
- Substituted imidazo[1,2-c]pyrimidines, United States, , ,
Production Method 3
Reaction Conditions
1.1 Reagents: Cesium carbonate Solvents: Dimethylformamide ; 12 - 24 h, 100 - 120 °C
Reference
- Development of Multifunctional Pyrimidinylthiourea Derivatives as Potential Anti-Alzheimer Agents, Journal of Medicinal Chemistry, 2016, 59(18), 8326-8344
Production Method 4
Reaction Conditions
1.1 Reagents: Cesium carbonate Solvents: Dimethylformamide ; 12 h, rt → 100 °C
Reference
- Preparation of substituted pyrimidylurea compounds for treatment of Alzheimer's disease, China, , ,
Production Method 5
Reaction Conditions
1.1 Reagents: Tripotassium phosphate Catalysts: L-Proline , Cuprous iodide Solvents: Dimethyl sulfoxide ; rt; 2 h, 120 °C
Reference
- Substituted 1,6-naphthyridines as inhibitors of CDK5 and their preparation, World Intellectual Property Organization, , ,
6-(morpholin-4-yl)pyrimidin-4-amine Raw materials
6-(morpholin-4-yl)pyrimidin-4-amine Preparation Products
6-(morpholin-4-yl)pyrimidin-4-amine Related Literature
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
96225-80-8 (6-(morpholin-4-yl)pyrimidin-4-amine) Related Products
- 5767-36-2((6-morpholinopyrimidin-4-yl)hydrazine)
- 1204297-97-1(4-[6-(piperazin-1-yl)pyrimidin-4-yl]morpholine)
- 137918-76-4(1,4,10,13-Tetraoxa-7,16-diazacyclooctadecane, 7,16-di-4-pyrimidinyl-)
- 1505576-60-2(2-((6-Aminopyrimidin-4-yl)(ethyl)amino)ethan-1-ol)
- 706748-29-0(Morpholine,4-(4-pyrimidinyl)-)
- 28732-85-6(2-methyl-6-(morpholin-4-yl)pyrimidin-4-amine)
- 861031-56-3(2-Amino-4-morpholin-4-yl-pyrimidine)
- 1104376-14-8(4,6-Dimorpholinopyrimidin-2-amine)
- 67191-20-2(2,6-dimorpholino-pyrimidin-4-ylamine)
- 24867-27-4(2,4-Pyrimidinediamine, 6-(4-morpholinyl)-)
Recommended suppliers
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Reagent
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier
CN Supplier
Bulk
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier
CN Supplier
Reagent
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier
CN Supplier
Bulk
